Cas no 1849871-59-5 (2-{[(Benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid)

2-{[(Benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid is a protected amino acid derivative featuring a benzyloxycarbonyl (Cbz) group and a 3-methylpyridin-4-yl side chain. This compound is valuable in peptide synthesis, where the Cbz group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild hydrogenolysis conditions. The pyridine moiety enhances solubility in polar solvents and may contribute to coordination properties in metal-binding applications. Its structural features make it suitable for intermediate use in medicinal chemistry and biochemical research, particularly in the development of peptide-based therapeutics or enzyme inhibitors. The product is typically characterized by high purity and stability under standard storage conditions.
2-{[(Benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid structure
1849871-59-5 structure
Product Name:2-{[(Benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid
CAS No:1849871-59-5
MF:C17H18N2O4
MW:314.335824489594
CID:6039840
PubChem ID:165803701
Update Time:2025-05-24

2-{[(Benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid
    • EN300-1298376
    • 1849871-59-5
    • 2-{[(Benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid
    • Inchi: 1S/C17H18N2O4/c1-12-10-18-8-7-14(12)9-15(16(20)21)19-17(22)23-11-13-5-3-2-4-6-13/h2-8,10,15H,9,11H2,1H3,(H,19,22)(H,20,21)
    • InChI Key: QSSRKVNEBJZSEK-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NC(C(=O)O)CC1C=CN=CC=1C)=O

Computed Properties

  • Exact Mass: 314.12665706g/mol
  • Monoisotopic Mass: 314.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 88.5Ų

2-{[(Benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1298376-1.0g
2-{[(benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid
1849871-59-5
1g
$0.0 2023-06-06
Enamine
EN300-1298376-50mg
2-{[(benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid
1849871-59-5
50mg
$707.0 2023-09-30
Enamine
EN300-1298376-100mg
2-{[(benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid
1849871-59-5
100mg
$741.0 2023-09-30
Enamine
EN300-1298376-250mg
2-{[(benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid
1849871-59-5
250mg
$774.0 2023-09-30
Enamine
EN300-1298376-500mg
2-{[(benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid
1849871-59-5
500mg
$809.0 2023-09-30
Enamine
EN300-1298376-1000mg
2-{[(benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid
1849871-59-5
1000mg
$842.0 2023-09-30
Enamine
EN300-1298376-2500mg
2-{[(benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid
1849871-59-5
2500mg
$1650.0 2023-09-30
Enamine
EN300-1298376-5000mg
2-{[(benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid
1849871-59-5
5000mg
$2443.0 2023-09-30
Enamine
EN300-1298376-10000mg
2-{[(benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid
1849871-59-5
10000mg
$3622.0 2023-09-30

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid

2-{[(Benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1849871-59-5, known as 2-{[(Benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyloxy group, a carbonyl moiety, and a 3-methylpyridin-4-yl substituent. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug development and materials science.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. The benzyloxy carbonyl group, often abbreviated as Boc, is a well-known protecting group in peptide synthesis. Its role in stabilizing amino groups during chemical reactions has made it invaluable in the construction of complex molecules. The integration of this group into the structure of 2-{[(Benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid suggests its utility in peptide engineering and medicinal chemistry.

The 3-methylpyridin-4-yl substituent adds another layer of complexity to this compound. Pyridine derivatives are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The methyl substitution at the 3-position of the pyridine ring may influence the electronic properties of the molecule, potentially enhancing its bioavailability or targeting specific biological pathways. Recent research has explored the use of such pyridine-containing compounds in the development of kinase inhibitors and other therapeutic agents.

From a synthetic perspective, the preparation of 2-{[(Benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the propanoic acid backbone, followed by the introduction of the Boc group and subsequent coupling with the pyridine derivative. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the yield and purity of this compound.

In terms of pharmacological applications, this compound has shown potential as a lead molecule for drug discovery. Its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as inflammation, neurodegenerative diseases, and cancer. Preclinical studies have demonstrated that derivatives of this compound exhibit selective binding to certain receptors, suggesting its role in developing targeted therapies.

The structural versatility of 2-{[(Benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid also lends itself to applications beyond medicine. For instance, its aromatic components may be exploited in the design of advanced materials, such as organic semiconductors or sensors. Researchers are actively investigating its electronic properties to assess its suitability for use in flexible electronics and optoelectronic devices.

In conclusion, 2-{[(Benzyloxy)carbonyl]amino}-3-(3-methylpyridin-4-yl)propanoic acid is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological research, positions it as a key player in future innovations. As ongoing studies continue to uncover its full range of applications, this compound is poised to make meaningful contributions to both academic research and industrial development.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD